Cas no 1807204-90-5 (Methyl 3-chloromethyl-2,4-difluorobenzoate)

• Product Name: Methyl 3-chloromethyl-2,4-difluorobenzoate
• CAS No: 1807204-90-5
• MF: C₉H₇ClF₂O₂
• MW: 220.600488901138
• CID: 4795446
• Update Time: 2023-08-17

Methyl 3-chloromethyl-2,4-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-2,4-difluorobenzoate

• Inchi： 1S/C9H7ClF2O2/c1-14-9(13)5-2-3-7(11)6(4-10)8(5)12/h2-3H,4H2,1H3
• InChI Key： QNSLCCYQRDMUKS-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(C(=O)OC)C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3